Cas no 618-13-3 ( )

• Product Name: &nbsp
• CAS No: 618-13-3
• MF: C₈H₁₁NO₃S
• MW: 201.242841005325
• CID: 955464
• PubChem ID: 235519
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3-(Ethylamino)benzenesulfonic acid
• 3-ethylaminobenzenesulfonic acid
• AC1L5UKB
• AC1Q6WS3
• AG-K-82702
• AR-1E7690
• CTK2F4215
• NSC36992
• NSC-36992
• DS-004818
• 618-13-3
• SCHEMBL6240600
• DTXSID90284372
•  

• Inchi： 1S/C8H11NO3S/c1-2-9-7-4-3-5-8(6-7)13(10,11)12/h3-6,9H,2H2,1H3,(H,10,11,12)
• InChI Key： ULBIOZHACUIMNW-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC(=C1)NCC)(=O)(=O)O

Computed Properties

• Exact Mass: 201.04603
• Monoisotopic Mass: 201.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• PSA: 66.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives